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Compound of Interest

Compound Name: 1-N-Boc-3-cyanopiperidine

Cat. No.: B105675 Get Quote

This guide provides a detailed breakdown of the molecular weight of (R)-1-N-Boc-3-
cyanopiperidine, a key intermediate in the synthesis of various pharmaceutical compounds.

The information is intended for researchers, scientists, and professionals in the field of drug

development.

Molecular Composition and Weight
(R)-1-N-Boc-3-cyanopiperidine is a derivative of piperidine characterized by a tert-

butyloxycarbonyl (Boc) protecting group at the nitrogen and a cyano group at the 3-position

with R-stereochemistry. Its chemical properties and molecular weight are fundamental for

stoichiometric calculations in synthetic organic chemistry.

Molecular Formula and Weight Summary

The molecular formula for (R)-1-N-Boc-3-cyanopiperidine is C₁₁H₁₈N₂O₂.[1][2][3][4] The

precise molecular weight is 210.277 g/mol , though it is often cited as 210.27 g/mol for practical

laboratory use.[1][2][3][4]

Table 1: Elemental Composition of (R)-1-N-Boc-3-cyanopiperidine
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Element Symbol Count
Atomic Weight
( g/mol )

Total Weight (
g/mol )

Carbon C 11 12.011 132.121

Hydrogen H 18 1.008 18.144

Nitrogen N 2 14.007 28.014

Oxygen O 2 15.999 31.998

Total 210.277

Note: Atomic weights are based on standard IUPAC values and may vary slightly based on

isotopic abundance.[5][6][7][8][9][10][11]

Logical Relationship of Molecular Weight
Calculation
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The following diagram illustrates the straightforward relationship for (R)-1-N-Boc-3-
cyanopiperidine.

Molecular Weight Calculation Workflow

(R)-1-N-Boc-3-cyanopiperidine

C₁₁H₁₈N₂O₂

Carbon (C) Hydrogen (H) Nitrogen (N) Oxygen (O)consists of 12.011 1.008 14.007 15.999have atomic weights Σ (Atom Count × Atomic Weight)are summed
Molecular Weight

210.277 g/mol

equals
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Caption: Workflow for calculating the molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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